![molecular formula C10H11NO5 B6248191 8-(methoxycarbonyl)-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-6-carboxylic acid CAS No. 2408965-15-9](/img/no-structure.png)
8-(methoxycarbonyl)-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-6-carboxylic acid
Overview
Description
Oxazines are heterocyclic organic compounds containing one oxygen and one nitrogen atom in a cyclohexa-1,4-diene ring (a doubly unsaturated six-membered ring). Isomers exist depending on the relative position of the heteroatoms and relative position of the double bonds .
Synthesis Analysis
The synthesis of oxazines often involves 1,2-amino alcohols, aziridines, epoxides, and related compounds . A simple and efficient method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides .Molecular Structure Analysis
The fundamental heterocyclic compound 1,4-oxazine has been generated using FVP. It is the first parent heterocycle among all the possible isomeric oxazines, thiazines and their heavier atom analogues to be characterised spectroscopically, and is shown to exist in solution entirely as the 4 H -isomer .Chemical Reactions Analysis
The morpholine (1,4-oxazinane) motif attracted significant attention due to its widespread availability in natural products and biologically relevant compounds. This review describes recent advances in the synthesis of morpholines and their carbonyl-containing analogs from 1,2-amino alcohols, aziridines, epoxides, and related compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of oxazines can vary widely depending on their specific structures. For example, oxazine dyes exhibit solvatochromism .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '8-(methoxycarbonyl)-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-6-carboxylic acid' involves the synthesis of the pyrrolo[2,1-c][1,4]oxazine ring system followed by the introduction of the carboxylic acid and methoxycarbonyl groups.", "Starting Materials": [ "2,3-dihydrofuran", "2-bromoethylamine hydrobromide", "ethyl 2-oxoacetate", "sodium hydride", "ethyl chloroformate", "sodium hydroxide", "methanol", "acetic acid", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Synthesis of 2-(2-bromoethyl)-2,3-dihydrofuran", "React 2,3-dihydrofuran with 2-bromoethylamine hydrobromide in the presence of sodium hydride to obtain 2-(2-bromoethyl)-2,3-dihydrofuran.", "Step 2: Synthesis of 1-bromo-3-(2-bromoethyl)-2,3-dihydrofuran", "React 2-(2-bromoethyl)-2,3-dihydrofuran with ethyl chloroformate in the presence of sodium hydroxide to obtain 1-bromo-3-(2-bromoethyl)-2,3-dihydrofuran.", "Step 3: Synthesis of 1-bromo-3-(2-bromoethyl)pyrrole", "React 1-bromo-3-(2-bromoethyl)-2,3-dihydrofuran with sodium hydride in the presence of acetic acid to obtain 1-bromo-3-(2-bromoethyl)pyrrole.", "Step 4: Synthesis of 8-bromo-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine", "React 1-bromo-3-(2-bromoethyl)pyrrole with ethyl 2-oxoacetate in the presence of hydrochloric acid to obtain 8-bromo-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine.", "Step 5: Synthesis of 8-(methoxycarbonyl)-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-6-carboxylic acid", "React 8-bromo-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine with sodium bicarbonate and methanol to obtain 8-(methoxycarbonyl)-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine.", "React 8-(methoxycarbonyl)-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine with hydrochloric acid and water to obtain 8-(methoxycarbonyl)-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-6-carboxylic acid." ] } | |
CAS RN |
2408965-15-9 |
Molecular Formula |
C10H11NO5 |
Molecular Weight |
225.2 |
Purity |
95 |
Origin of Product |
United States |
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